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Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Get Quote

GHS Hazard Classification Summary

The GHS classification for 8-Bromooctanoic acid is consistent across multiple chemical suppliers and

databases [1] [2] [3].

GHS Element Classification

Pictogram GHS05 "Corrosion" [1] [2] [4]

Signal Word Danger [1] [2] [4]

| Hazard Statements (H-Codes) | H314: Causes severe skin burns and eye damage [2] [5] [4]. H290: May

be corrosive to metals [2]. | | Hazard Class | • Skin Corrosion/Irritation, Category 1B [1] • Corrosive to

Metals, Category 1 [2] |

Precautionary and Response Measures

For safe handling, the following precautionary (P-Codes) and first aid measures are recommended.

Category Statements
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| Precautionary Statements (Prevention) | P260: Do not breathe dusts or mists [2] [5]. P264: Wash skin

thoroughly after handling [2]. P280: Wear protective gloves/ protective clothing/ eye protection/ face

protection [2] [5]. | | Precautionary Statements (Response) | P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting [2]. P303+P361+P353: IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water/shower [2]. P304+P340+P310: IF INHALED: Remove person

to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/doctor [2].

P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/doctor [2] [5]. | |

Precautionary Statements (Storage/Disposal) | P405: Store locked up [2]. P501: Dispose of

contents/container to an approved waste disposal plant [2]. |

Storage and Handling Protocols

For researchers handling this material, the following storage, personal protective equipment (PPE), and first

aid protocols are critical.

Aspect Recommendation

| Storage Conditions | • Store in a corrosive-resistant container with a resistant inner liner [2]. • Keep

sealed in a dry environment [3] [4]. Some suppliers recommend refrigerated storage (0-10°C) [2]. | |

Personal Protective Equipment (PPE) | • Eye and Face Protection: Use eyeshields and faceshields [1] [4].

• Hand Protection: Wear protective gloves [1] [2]. • Respiratory Protection: Use a type P3 (EN 143)

respirator cartridges [1] [4]. | | Transport Information | • UN Number: UN 3261 [2] [5] • Hazard Class: 8

(Corrosive) [2] [4] • Packing Group: III (Note: One source lists Packing Group II, but III is more common)

[2] [5] [4] |

Hazard Communication Diagram

The diagram below illustrates the logical relationship between the identified hazards of 8-Bromooctanoic

acid and the corresponding GHS communication elements, which form the foundation of its safety label.
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GHS Hazard Communication Logic

Identified Hazards

Hazard Classification
• Skin Corrosion, Cat. 1B

• Corrosive to Metals, Cat. 1

GHS Pictogram
GHS05: Corrosion

Signal Word
Danger

Hazard Statement
H314: Causes severe skin burns and eye damage

Precautionary Statement
P280, P305+P351+P338, etc.

Leads to

Click to download full resolution via product page

GHS hazard communication logic flow

Experimental Safety Note

When using 8-Bromooctanoic acid in experimental protocols, its properties as a solid at room temperature

(melting point 35-37°C) and slight solubility in water require careful risk assessment [3] [4]. All weigh-out

and handling procedures should be conducted in a certified fume hood to prevent inhalation of dusts or mists,

as indicated by precautionary statement P260 [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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